Cas no 2229453-71-6 (4-(4-bromophenyl)-1,1-difluorobutan-2-ol)

• Product Name: 4-(4-bromophenyl)-1,1-difluorobutan-2-ol
• CAS No: 2229453-71-6
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 6304427
• PubChem ID: 165686356
• Update Time: 2025-05-19

4-(4-bromophenyl)-1,1-difluorobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-1,1-difluorobutan-2-ol
• EN300-1942389
• 2229453-71-6

• Inchi： 1S/C10H11BrF2O/c11-8-4-1-7(2-5-8)3-6-9(14)10(12)13/h1-2,4-5,9-10,14H,3,6H2
• InChI Key： DBYZXVORYAVSHK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(C(F)F)O

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(4-bromophenyl)-1,1-difluorobutan-2-ol

Introduction to 4-(4-bromophenyl)-1,1-difluorobutan-2-ol (CAS No. 2229453-71-6)

4-(4-bromophenyl)-1,1-difluorobutan-2-ol, identified by the chemical identifier CAS No. 2229453-71-6, is a significant compound in the realm of organic synthesis and pharmaceutical research. This molecule, featuring a bromophenyl group and difluorobutyl moiety, has garnered attention due to its structural complexity and potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents makes it a versatile intermediate for further functionalization, enabling chemists to explore diverse synthetic pathways.

The structural framework of 4-(4-bromophenyl)-1,1-difluorobutan-2-ol consists of a butan-2-ol backbone substituted with a 4-bromophenyl group at the fourth carbon position and two fluorine atoms at the first carbon position. This unique arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable building block in medicinal chemistry. The bromophenyl group, in particular, is known for its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

Recent advancements in the field of drug discovery have highlighted the importance of fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The incorporation of fluorine atoms into drug candidates has been shown to improve their pharmacokinetic profiles significantly. In this context, 4-(4-bromophenyl)-1,1-difluorobutan-2-ol serves as a promising precursor for synthesizing fluorinated derivatives with potential therapeutic benefits. For instance, researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways.

One of the most compelling aspects of 4-(4-bromophenyl)-1,1-difluorobutan-2-ol is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 4-(4-bromophenyl)-1,1-difluorobutan-2-ol, scientists have been able to generate potent inhibitors that selectively target specific kinases. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in reducing tumor growth and mitigating inflammation.

The synthesis of 4-(4-bromophenyl)-1,1-difluorobutan-2-ol involves multi-step organic transformations that highlight the compound's synthetic utility. The introduction of the bromine atom at the phenyl ring can be achieved through electrophilic aromatic substitution reactions, while the addition of fluorine atoms can be accomplished using metal-catalyzed cross-coupling reactions or direct fluorination techniques. These synthetic strategies not only showcase the versatility of 4-(4-bromophenyl)-1,1-difluorobutan-2-ol but also provide valuable insights into modern synthetic methodologies.

In addition to its pharmaceutical applications, 4-(4-bromophenyl)-1,1-difluorobutan-2-ol has found utility in materials science. Fluorinated compounds are known for their unique properties such as low surface energy and high chemical resistance, making them suitable for various industrial applications. Researchers have explored the use of derivatives of this compound in developing advanced polymers and coatings that exhibit enhanced durability and functionality.

The growing interest in 4-(4-bromophenyl)-1,1-difluorobutan-2-ol is also driven by its potential in green chemistry initiatives. The demand for sustainable synthetic routes has led to the development of catalytic systems that minimize waste and energy consumption. The use of this compound in such processes underscores its importance as a key intermediate in environmentally friendly chemical synthesis.

Looking ahead, the future prospects for 4-(4-bromophenyl)-1,1-difluorobutan-2-ol appear promising as new research continues to uncover its full potential. Ongoing studies are focused on expanding its applications in drug discovery, materials science, and sustainable chemistry. The ability to functionalize this compound in multiple ways provides a rich platform for innovation, ensuring its continued relevance in scientific endeavors.